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Compound of Interest

Compound Name: 800CW acid

Cat. No.: B12369195

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of 800CW
acid and its derivatives in dimethyl sulfoxide (DMSO) and water. The information is intended to
assist researchers in the effective handling and application of this near-infrared (NIR)
fluorescent dye for labeling and imaging studies.

Core Topic: 800CW Acid Solubility

800CW acid, and its commonly used N-hydroxysuccinimide (NHS) ester and maleimide
derivatives, are known for their high water solubility, a feature attributed to the presence of four
sulfonate groups in their chemical structure. This high aqueous solubility is crucial for their
application in biological systems, minimizing aggregation and non-specific binding. While
precise saturation points are not extensively published, practical solubility has been established
through recommended dissolution protocols from manufacturers and in-vivo studies.

Data Presentation: Quantitative Solubility Data

While exact solubility limits are not specified in available literature, a consistent range for
dissolution has been provided by manufacturers for 800CW derivatives (NHS ester and
maleimide), which are structurally analogous to the acid form. This information provides a
reliable indication of the minimum solubility for practical laboratory use.
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Recommended Molar
Solvent Concentration Concentration Notes
Range (mg/mL) (mM)t
Solutions are
recommended for
single use and should
be discarded
Water / Aqueous afterward[1][2]. Good
10 - 20[1][2] ~8.6-17.1 T
Buffer (e.g., PBS) solubility in saline has

been confirmed for in-
vivo administration at
doses up to 20
mg/kg[3].

Solutions are stable

for up to two weeks
10 - 20[1][2] ~8.6-17.1 when stored at -20°C,

protected from light

Dimethyl Sulfoxide
(DMSO0)

and moisture[1][2].

tMolar concentration calculated using the molecular weight of IRDye® 800CW NHS Ester
(1166.2 g/mol ) as a representative value.

Experimental Protocols

The following sections detail methodologies for the dissolution of 800CW dyes and a general
protocol for determining chemical solubility.

Protocol for Dissolving IRDye 800CW Dyes

This protocol is based on manufacturer guidelines for the preparation of stock solutions of
IRDye 800CW NHS Ester or Maleimide, which is also applicable to the carboxylate (acid) form
for creating a stock solution.

Materials:

e Lyophilized IRDye 800CW dye (acid, NHS ester, or other derivative)
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Anhydrous DMSO or high-purity water (e.g., sterile, nuclease-free)

Vortex mixer

Microcentrifuge

Low-retention microtubes

Procedure:

o Equilibration: Allow the vial of lyophilized dye to warm to room temperature before opening to
prevent condensation of moisture.

¢ Solvent Addition: Add the required volume of DMSO or water to the vial to achieve a
concentration within the 10-20 mg/mL range. For example, to prepare a 10 mg/mL solution
from a 0.5 mg vial, add 50 pL of solvent.

 Dissolution: Mix thoroughly by vortexing for 1-2 minutes until all the dye is completely
dissolved. A brief centrifugation can be performed to collect the solution at the bottom of the
vial.

o Storage and Handling:

o Agueous Solutions: Use immediately or within the same day. Discard any unused portion
as stability is limited[1][2].

o DMSO Solutions: Aliquot into smaller volumes to avoid multiple freeze-thaw cycles and
store at -20°C, protected from light, for up to two weeks[1][2].

General Protocol for Solubility Determination by Visual
Observation

This is a generalized, tiered approach to determine the solubility of a test chemical, such as a
fluorescent dye, in a specific solvent.

Objective: To find the maximum soluble concentration of a compound in a given solvent
through serial dilution and visual inspection.
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Procedure:

« High Concentration Test: Weigh approximately 10 mg of the test chemical into a suitable
glass tube. Add 0.5 mL of the chosen solvent (e.g., water or DMSO) to achieve an initial
concentration of 20 mg/mL.

» Mechanical Agitation: Mix the solution vigorously using a vortex mixer for at least 2 minutes.
If necessary, sonication can be used to aid dissolution.

 Visual Inspection: Carefully observe the solution against a light and dark background. A
compound is considered dissolved if the solution is clear, with no visible particulates,
cloudiness, or precipitate.

 Tiered Dilution: If the chemical is not fully dissolved at 20 mg/mL, increase the solvent
volume to decrease the concentration by a factor of 10 (e.g., add solvent to a total volume of
5 mL for a 2 mg/mL concentration).

o Repeat Agitation and Inspection: Repeat the mechanical agitation and visual inspection
steps.

o Further Dilutions: If the chemical remains insoluble, continue this process of serial 10-fold
dilutions until complete dissolution is observed. The lowest concentration at which the
compound fully dissolves is recorded as its approximate solubility under these conditions.

Visualizations: Workflows and Logical Relationships

As 800CW acid is a fluorescent label rather than a participant in signaling pathways, the
following diagram illustrates the general experimental workflow for its use in conjugating to a
target protein, a primary application for researchers.
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Start: Lyophilized
IRDye 800CW NHS Ester

Dissolve Dye in Prepare Target Protein
DMSO or Water in Amine-Free Buffer
(10-20 mg/mL) (e.g., PBS, pH 8.5)

Conjugation Reaction:
Incubate Dye and Protein
(e.g., 2 hours at 20°C)

Purification:
Remove Unreacted Dye
(e.g., Desalting Column)

Characterization:
Determine Degree of Labeling
(UV-Vis Spectroscopy)

l

Final Product:
Purified IRDye 800CW-Labeled
Protein Conjugate

Click to download full resolution via product page

Caption: Workflow for protein labeling with IRDye 800CW NHS Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility of 800CW Acid in DMSO
and Water]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369195#800cw-acid-solubility-in-dmso-and-water]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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